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Compound of Interest

Compound Name: SR 43845

Cat. No.: B1681100 Get Quote

Technical Support Center: SR 43845
This technical support center provides essential information and troubleshooting guidance for

researchers, scientists, and drug development professionals working with the renin inhibitor,

SR 43845. The following sections offer insights into its solubility and stability, along with

protocols and answers to frequently asked questions to ensure the successful design and

execution of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of SR 43845?

A1: The recommended solvent for preparing a stock solution of SR 43845 is dimethyl sulfoxide

(DMSO).[1] It has been reported to be soluble in DMSO, and suppliers provide guidelines for

preparing stock solutions in this solvent.

Q2: My SR 43845, dissolved in DMSO, is precipitating when I dilute it into my aqueous

experimental buffer. What can I do?

A2: This is a common issue known as "crashing out," which occurs when a compound that is

highly soluble in an organic solvent is introduced into an aqueous environment where it is less

soluble. To mitigate this, consider the following troubleshooting steps:

Optimize Final DMSO Concentration: Aim for a final DMSO concentration of 0.1% or lower in

your assay, as most cells can tolerate this level.
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Intermediate Dilutions: Prepare intermediate dilutions of your concentrated DMSO stock in

DMSO before the final dilution into your aqueous buffer. This can prevent localized high

concentrations of the compound from precipitating upon contact with the aqueous medium.

Gentle Warming and Sonication: Gently warming the solution to 37°C or using a bath

sonicator can help redissolve the precipitate.[2] However, be cautious with heat as it may

degrade the compound.

pH Adjustment: If your aqueous buffer's pH can be modified without affecting your

experiment, adjusting it may improve the solubility of SR 43845, especially if it has ionizable

groups.

Co-solvents and Surfactants: For in vivo studies or challenging in vitro assays, a co-solvent

system may be necessary. A formulation containing DMSO, PEG300, and Tween-80 has

been described for a related compound.

Q3: How should I store my SR 43845?

A3: Proper storage is crucial to maintain the integrity of SR 43845.

Solid Form: Store the lyophilized powder in a dry, dark place at 0 - 4°C for short-term storage

(days to weeks) or at -20°C for long-term storage (months to years).[1]

Stock Solutions: Store stock solutions in DMSO at 0 - 4°C for short-term (days to weeks) or

-20°C for long-term (months).[1] For maximum stability, some suppliers recommend storing

DMSO stock solutions at -80°C. To avoid repeated freeze-thaw cycles, it is best practice to

aliquot the stock solution into smaller, single-use vials.

Q4: Is there any information on the stability of SR 43845 in aqueous solutions?

A4: There is currently no specific data available on the stability of SR 43845 in aqueous

solutions. As a peptide-like molecule, it may be susceptible to hydrolysis, especially at non-

neutral pH. It is recommended to prepare fresh aqueous dilutions for each experiment and

avoid long-term storage in aqueous buffers.
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The solubility of SR 43845 has been primarily characterized in DMSO. While specific

quantitative data for SR 43845 is limited, information from suppliers and data on a closely

related isomer provide valuable guidance.

Table 1: SR 43845 Stock Solution Preparation in DMSO

Target
Concentration

1 mg Mass 5 mg Mass 10 mg Mass

1 mM 1.20 mL 6.00 mL 12.00 mL

5 mM 0.24 mL 1.20 mL 2.40 mL

10 mM 0.12 mL 0.60 mL 1.20 mL

50 mM 0.02 mL 0.12 mL 0.24 mL

Data is based on a molecular weight of 833.04 g/mol . Adjust volumes based on the actual

molecular weight provided on the product's certificate of analysis.

Table 2: Solubility of (S,R)-S63845 (Isomer of SR 43845) in DMSO

Solvent Concentration Method

DMSO 300 mg/mL (361.77 mM) Requires sonication

This data is for an isomer and should be used as a reference. It is advisable to perform your

own solubility tests.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Objective: To prepare a concentrated stock solution of SR 43845 for use in various

experiments.

Materials:
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SR 43845 powder

Anhydrous, high-purity DMSO

Sterile, low-adhesion microcentrifuge tubes

Analytical balance

Calibrated pipettes

Procedure:

Weighing: Accurately weigh a precise amount of SR 43845 powder (e.g., 1 mg) in a sterile

microcentrifuge tube.

Solvent Calculation: Based on the molecular weight of SR 43845 (833.04 g/mol ), calculate

the volume of DMSO required to achieve a 10 mM concentration. For 1 mg, this would be

120 µL.

Dissolution: Add the calculated volume of DMSO to the tube containing the SR 43845
powder.

Mixing: Vortex the solution for 1-2 minutes. If the compound does not fully dissolve, brief

sonication in a water bath sonicator (5-10 minutes) or gentle warming to 37°C can be

applied.

Visual Inspection: Visually confirm that the solution is clear and free of any particulate matter.

Storage: Aliquot the stock solution into single-use volumes and store at -20°C or -80°C.

Protocol 2: General Procedure for Stability Testing of a DMSO Stock Solution

Objective: To assess the stability of SR 43845 in a DMSO stock solution under different storage

conditions.

Materials:

10 mM SR 43845 stock solution in DMSO

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1681100?utm_src=pdf-body
https://www.benchchem.com/product/b1681100?utm_src=pdf-body
https://www.benchchem.com/product/b1681100?utm_src=pdf-body
https://www.benchchem.com/product/b1681100?utm_src=pdf-body
https://www.benchchem.com/product/b1681100?utm_src=pdf-body
https://www.benchchem.com/product/b1681100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


HPLC system with a suitable column (e.g., C18) and UV detector

HPLC-grade solvents (e.g., acetonitrile, water, formic acid)

Autosampler vials

Procedure:

Sample Preparation: Prepare a sufficient volume of the 10 mM SR 43845 stock solution in

DMSO.

Time Zero Analysis (T=0): Immediately analyze a fresh sample of the stock solution by HPLC

to determine the initial purity and peak area. This will serve as the baseline.

Storage Conditions: Aliquot the remaining stock solution into separate vials for storage under

the following conditions:

Room Temperature (25°C)

Refrigerated (4°C)

Frozen (-20°C)

Freeze-Thaw Cycles: Subject a set of vials to repeated freeze-thaw cycles (e.g., freeze at

-20°C for at least 12 hours, then thaw at room temperature for 1-2 hours; repeat for 3-5

cycles).

Time Point Analysis: At predetermined time points (e.g., 24 hours, 48 hours, 1 week, 1

month), retrieve a vial from each storage condition and analyze by HPLC.

Data Analysis: Compare the purity and peak area of the stored samples to the T=0 sample. A

significant decrease in the main peak area or the appearance of new peaks may indicate

degradation.
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Troubleshooting Workflow for SR 43845 Aqueous Solution Preparation
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Caption: Troubleshooting workflow for preparing aqueous solutions of SR 43845 from a DMSO

stock.
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Caption: Simplified diagram of the Renin-Angiotensin System and the inhibitory action of SR
43845.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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